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Compound of Interest

Compound Name: Bifenthrin

Cat. No.: B1673285 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties and environmental persistence of bifenthrin, a synthetic pyrethroid insecticide. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science, offering detailed data, experimental methodologies, and visual

representations of key processes.

Physicochemical Properties
Bifenthrin is a non-polar molecule characterized by its low water solubility and high affinity for

organic matter.[1] These properties significantly influence its environmental behavior and

persistence. It is a white or pale tan waxy solid with a faint, slightly sweet odor.[2][3][4]

Table 1: Physicochemical Properties of Bifenthrin
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Property Value Conditions

Molecular Formula C₂₃H₂₂ClF₃O₂

Molecular Weight 422.9 g/mol

CAS Number 82657-04-3

Appearance Off-white to pale tan waxy solid

Melting Point 68-71°C [5][6]

Boiling Point 320 - 350 °C [7]

Vapor Pressure 1.81 x 10⁻⁷ mmHg at 25°C[8]

Water Solubility < 1 µg/L (0.1 mg/L) [3][8][9]

Octanol-Water Partition

Coefficient (log Kow)
> 6.0 [1][3][9]

Henry's Law Constant 7.2 x 10⁻³ atm·m³/mol

Environmental Persistence and Fate
Bifenthrin's strong adsorption to soil and sediment particles, coupled with its low water

solubility, dictates its environmental persistence.[2][9] It has a low potential to contaminate

groundwater due to its immobility in soil.[2][3][8] However, it can be transported to surface

waters via runoff of soil particles to which it is adsorbed.[2][8]

Table 2: Environmental Persistence of Bifenthrin
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Compartment Half-life (t₁/₂) Conditions

Soil (Aerobic) 97 - 250 days Dependent on soil type[8]

Soil (Field Dissipation) 122 - 345 days [8]

Water (Aqueous Photolysis) 276 - 416 days [1][8]

Sediment (Aerobic) 12 - 16 months at 20°C[8]

Sediment (Anaerobic) 8 - 16 months at 20°C[8]

Bioconcentration Factor (BCF)

in fish
21,000 - 28,000 Fathead minnows[8]

Soil Sorption Coefficient (Koc) 1.31 x 10⁵ - 3.02 x 10⁵ [8]

Bifenthrin exhibits a high potential for bioaccumulation in aquatic organisms, as indicated by

its high bioconcentration factor (BCF).[8] In fish, this is attributed to their slower metabolism of

the compound.[2]
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Figure 1: Environmental Fate and Transport of Bifenthrin.

Degradation Pathways
Bifenthrin degradation in the environment occurs through several pathways, including

microbial degradation, photodegradation, and hydrolysis. The primary metabolic pathway in

both mammals and the environment involves the hydrolysis of the ester linkage.[8]

Microbial Degradation: This is a significant pathway for bifenthrin degradation in soil and

sediment.[10]

Photodegradation: Bifenthrin is relatively stable to photolysis in water, with long half-lives.[1]

[8]

Hydrolysis: Bifenthrin is stable to abiotic hydrolysis at neutral and acidic pH but can be

labile at higher pH.[8][9][11]

The main degradation pathway results in the formation of 4'-hydroxy bifenthrin.[2] In

mammals, bifenthrin is rapidly metabolized in the liver, primarily through hydrolysis of the ester

bond, followed by oxidation.[2][8]
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Figure 2: Primary Degradation Pathways of Bifenthrin.
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Experimental Protocols
The determination of physicochemical properties and environmental fate parameters for

pesticides like bifenthrin generally follows standardized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

4.1 Water Solubility (OECD Guideline 105)

The column elution method is commonly used for substances with low solubility like bifenthrin.

Preparation: A solid support material (e.g., glass beads) is coated with an excess of

bifenthrin.

Column Packing: The coated support is packed into a chromatography column.

Elution: Water is passed through the column at a constant temperature and slow flow rate to

ensure saturation.

Analysis: The concentration of bifenthrin in the eluted water is measured using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC).

Equilibrium: Elution continues until the concentration of bifenthrin in the eluate is constant,

indicating that the water is saturated.

4.2 Octanol-Water Partition Coefficient (Kow) (OECD Guideline 107/117)

The Shake Flask method or HPLC method is used. Given bifenthrin's very high Kow, the

HPLC method is often preferred.

HPLC System Setup: A reverse-phase HPLC column (e.g., C18) is used with a mobile phase

of a water-miscible organic solvent (e.g., methanol) and water.

Calibration: A series of reference compounds with known log Kow values are injected, and

their retention times are recorded. A calibration curve of log retention time versus log Kow is

created.

Sample Analysis: Bifenthrin is injected into the HPLC system under the same conditions.
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Calculation: The retention time of bifenthrin is used to calculate its log Kow from the

calibration curve.

4.3 Soil Sorption/Desorption (OECD Guideline 106)

The batch equilibrium method is employed to determine the soil sorption coefficient (Koc).

Soil Selection: A range of characterized soils with varying organic carbon content, pH, and

texture are used.

Solution Preparation: A solution of bifenthrin in a calcium chloride solution (to mimic soil

solution) is prepared.

Equilibration: Weighed amounts of soil are mixed with the bifenthrin solution in centrifuge

tubes. The tubes are agitated for a period sufficient to reach equilibrium (e.g., 24-48 hours)

at a constant temperature.

Separation: The soil and aqueous phases are separated by centrifugation.

Analysis: The concentration of bifenthrin remaining in the aqueous phase is determined.

The amount adsorbed to the soil is calculated by the difference from the initial concentration.

Calculation: The soil-water distribution coefficient (Kd) is calculated. The organic carbon-

normalized sorption coefficient (Koc) is then determined by dividing Kd by the fraction of

organic carbon in the soil.
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Start: Soil Half-Life Study
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Figure 3: Experimental Workflow for a Soil Half-Life Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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